Cas no 1805540-89-9 (2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-4-methanol)

• Product Name: 2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-4-methanol
• CAS No: 1805540-89-9
• MF: C₈H₈ClF₂NO₂
• MW: 223.604428291321
• CID: 4890058
• Update Time: 2025-05-26

2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-4-methanol

• Inchi： 1S/C8H8ClF2NO2/c9-1-5-7(8(10)11)4(3-13)6(14)2-12-5/h2,8,13-14H,1,3H2
• InChI Key： BVTJVUGWLFKTER-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(CO)C(=CN=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.2
• Topological Polar Surface Area: 53.4

Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-4-methanol

Comprehensive Overview of 2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-4-methanol (CAS No. 1805540-89-9)

The compound 2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-4-methanol (CAS No. 1805540-89-9) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl and difluoromethyl groups, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in drug discovery and its role in developing novel heterocyclic compounds.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their applications in medicinal chemistry. The presence of the difluoromethyl moiety in 2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-4-methanol enhances its metabolic stability and bioavailability, making it a promising candidate for the development of targeted therapies. This aligns with the growing trend of precision medicine, where researchers seek compounds with optimized pharmacokinetic properties.

From a synthetic chemistry perspective, the hydroxypyridine core of this compound offers multiple sites for functionalization, enabling the creation of diverse analogs. This flexibility is particularly valuable in structure-activity relationship (SAR) studies, a hot topic in drug discovery. The compound's chloromethyl group also facilitates further derivatization, allowing chemists to explore its potential in covalent inhibitor design, a rapidly evolving field in enzyme targeting.

The agrochemical industry has also shown interest in 2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-4-methanol, as fluorinated pyridines are known to exhibit herbicidal and insecticidal activities. With the global push toward sustainable agriculture, this compound could contribute to the development of next-generation crop protection agents with improved environmental profiles. Its hydroxymethyl group provides a handle for further modifications, enabling the tuning of physicochemical properties for specific applications.

Analytical characterization of CAS No. 1805540-89-9 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for research and development. The growing emphasis on quality by design (QbD) in pharmaceutical manufacturing underscores the importance of robust analytical protocols for intermediates like this.

In the context of green chemistry, researchers are exploring sustainable synthetic routes to access 2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-4-methanol. This aligns with the broader industry shift toward eco-friendly synthesis and reduced waste generation. The compound's potential for catalytic transformations makes it an attractive subject for process chemistry optimization studies.

The stability profile of 2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-4-methanol under various conditions is another area of active investigation. Understanding its degradation pathways is crucial for ensuring the longevity of derived products, particularly in pharmaceutical formulations. This ties into the broader discussion of drug stability and formulation science, which are frequent search topics among professionals in the field.

As the scientific community continues to explore the applications of fluorinated building blocks, compounds like CAS No. 1805540-89-9 are gaining attention in high-throughput screening libraries. Their ability to modulate biological targets with high specificity makes them valuable tools in hit-to-lead optimization programs. The compound's pyridine scaffold is particularly noteworthy, as it appears in numerous FDA-approved drugs, highlighting its pharmacological relevance.

In conclusion, 2-(Chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-4-methanol represents a multifaceted chemical tool with applications spanning drug discovery, agrochemical development, and materials science. Its structural features address several contemporary challenges in molecular design, while its synthetic accessibility positions it as a practical choice for research programs. As interest in tailored molecular architectures grows, this compound is poised to play an increasingly important role in innovative chemical solutions.